Cas no 51786-56-2 (2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl-
• CAS No: 51786-56-2
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 361406
• PubChem ID: 5831628
• Update Time: 2025-04-24

2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl-
• 7-hydroxy-4,5-dimethylchromen-2-one
• 7-hydroxy-4,5-dimethylcoumarin
• 51786-56-2
• CCG-535
• 7-hydroxy-4,5-dimethyl-2H-chromen-2-one
• CHEMBL1819430
• SCHEMBL11215292
• DTXSID10421085
• AKOS000276808

• Inchi： 1S/C11H10O3/c1-6-3-8(12)5-9-11(6)7(2)4-10(13)14-9/h3-5,12H,1-2H3
• InChI Key： NDDCAILIRQIWLR-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2=C1C=C(C=C2C)O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl-

Exploring 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- (CAS No. 51786-56-2): Properties, Applications, and Market Insights

2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- (CAS No. 51786-56-2) is a fascinating organic compound belonging to the coumarin derivatives family. This compound, characterized by its unique molecular structure, has garnered significant attention in various industries, including pharmaceuticals, cosmetics, and materials science. Its 7-hydroxy-4,5-dimethyl substitution pattern imparts distinct chemical and biological properties, making it a subject of ongoing research and commercial interest.

The compound's benzopyran-2-one core is a common scaffold in natural products, contributing to its versatility. Researchers have explored its potential as a fluorescent probe due to its photophysical properties, while its hydroxy and dimethyl functional groups enhance its solubility and reactivity. These characteristics make CAS 51786-56-2 particularly valuable in developing new materials with tailored optical properties.

In the pharmaceutical sector, derivatives of 7-hydroxy-4,5-dimethyl-2H-1-benzopyran-2-one have shown promise in various therapeutic applications. While not directly used as an active pharmaceutical ingredient, its structural features serve as important building blocks for drug design. The compound's ability to interact with biological targets has led to investigations into its potential anti-inflammatory and antioxidant properties, aligning with current health and wellness trends.

The cosmetic industry has shown growing interest in coumarin derivatives like 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- due to their potential skin-beneficial properties. As consumers increasingly seek natural-inspired cosmetic ingredients, this compound's structural similarity to plant-derived molecules makes it attractive for formulators. Its potential as a UV-absorbing agent and its mild fragrance characteristics have prompted research into its use in sun care and perfumery products.

From a synthetic chemistry perspective, 51786-56-2 serves as an important intermediate in organic synthesis. Its reactive sites allow for various chemical modifications, enabling the creation of diverse molecular architectures. Recent publications highlight its utility in constructing complex heterocyclic systems, particularly in the development of novel organic electronic materials and molecular sensors.

The market for specialty chemicals like 7-hydroxy-4,5-dimethylcoumarin has seen steady growth, driven by increasing demand from emerging economies and technological advancements. Suppliers of CAS 51786-56-2 have reported growing inquiries from research institutions and industrial laboratories, particularly in Asia-Pacific regions. This trend reflects the compound's expanding applications in material science and biomedical research.

Environmental considerations surrounding 2H-1-Benzopyran-2-one derivatives have become a focus of recent studies. Researchers are investigating the biodegradability and eco-toxicological profile of these compounds to ensure their sustainable use. This aligns with current industry trends toward green chemistry and environmentally friendly alternatives in chemical manufacturing.

Analytical characterization of 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and quality, which are critical for research and industrial applications. Standardization of analytical protocols has become increasingly important as the compound gains wider commercial use.

Future research directions for 51786-56-2 include exploring its potential in advanced materials and nanotechnology applications. The compound's photochemical properties suggest possible uses in organic photovoltaics and light-emitting devices, areas that are currently receiving substantial research funding worldwide. Additionally, its molecular structure offers opportunities for creating smart materials with responsive properties.

For researchers and industry professionals seeking high-purity 7-hydroxy-4,5-dimethyl-2H-1-benzopyran-2-one, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over time.

The scientific literature contains numerous references to CAS 51786-56-2, with recent publications focusing on its structure-activity relationships and potential applications in materials science. Patent databases reveal ongoing innovation involving this compound, particularly in specialized coatings and functional materials. These developments underscore the compound's continuing relevance in chemical research and industrial applications.

As regulatory frameworks evolve globally, understanding the compliance status of 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- in different markets becomes increasingly important for manufacturers and users. Current data suggest the compound falls within acceptable safety parameters for research and industrial use, though specific applications may require additional evaluation depending on regional regulations.

The synthesis of 7-hydroxy-4,5-dimethylcoumarin typically involves Pechmann condensation or related methodologies, with recent advances focusing on catalyst optimization and process intensification. These improvements aim to enhance yield and purity while reducing environmental impact, responding to the chemical industry's drive toward more sustainable production methods.

In conclusion, 2H-1-Benzopyran-2-one, 7-hydroxy-4,5-dimethyl- (CAS No. 51786-56-2) represents an important and versatile chemical entity with growing applications across multiple industries. Its unique structural features and adaptable chemistry continue to inspire innovation in materials development, pharmaceutical research, and specialty chemical applications. As scientific understanding of this compound deepens and manufacturing processes improve, its commercial and scientific significance is likely to expand further in the coming years.